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Compound of Interest

Compound Name: Mettl3-IN-5

Cat. No.: B12394669 Get Quote

Essential Safety and Handling Guide for Mettl3-
IN-5
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of Mettl3-IN-5, a small molecule inhibitor of the METTL3 methyltransferase. Given the absence

of a publicly available Safety Data Sheet (SDS) for this specific compound, this guide

synthesizes information from general laboratory safety protocols and data for similar chemical

compounds to ensure the safe handling of Mettl3-IN-5 in a research environment.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling Mettl3-IN-5, a comprehensive approach to safety is paramount. The following

PPE and engineering controls are mandatory to minimize exposure and ensure a safe

laboratory environment.

Recommended Personal Protective Equipment:
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PPE Category Item Specification

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory to protect against

splashes.

Hand Protection Nitrile Gloves

Should be worn when handling

the compound. It is advisable

to change gloves frequently

and immediately after any sign

of contamination.

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect skin and

clothing.

Respiratory Protection NIOSH-approved Respirator

Recommended when handling

the solid compound to avoid

inhalation of dust particles.

Use in a well-ventilated area is

crucial.

Engineering Controls:

Control Type Description

Ventilation
Work with Mettl3-IN-5 should be conducted in a

well-ventilated laboratory.

Fume Hood

A chemical fume hood is required when

handling the solid form of the compound or

when preparing solutions to minimize inhalation

risks.

Eyewash Station and Safety Shower
Must be readily accessible in the laboratory for

immediate use in case of accidental exposure.

Physicochemical and Toxicological Data
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While specific quantitative data for Mettl3-IN-5 is not readily available, the following table

summarizes known information and indicates where data is currently unavailable. Researchers

should exercise caution and treat the compound as potentially hazardous.

Property Value

Molecular Formula C₂₇H₂₉FN₆O₂

Molecular Weight 492.56

Appearance Solid powder

Melting Point Not available

Boiling Point Not available

Solubility Soluble in DMSO

Acute Toxicity (Oral, Dermal, Inhalation) Not available. Treat as potentially toxic.

Skin Corrosion/Irritation
Not available. May cause skin irritation upon

contact.[1]

Eye Damage/Irritation
Not available. May cause eye irritation upon

contact.[1]

Carcinogenicity Not available

Mutagenicity Not available

Teratogenicity Not available

Handling, Storage, and Disposal Protocols
Adherence to proper handling, storage, and disposal procedures is critical for laboratory safety

and environmental protection.

Handling:
Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[1]

Avoid Inhalation: Do not breathe dust or aerosols. Handle in a fume hood.[2]
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Good Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.[1]

Storage:
Container: Keep the container tightly closed.

Conditions: Store in a dry, cool, and well-ventilated place. For long-term storage, refer to the

supplier's recommendations, which may include storage at -20°C or -80°C.

Spills and Accidental Exposure:
Skin Contact: Immediately wash the affected area with soap and plenty of water.[2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[2]

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen and seek medical

attention.[2]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[2]

Spills: For small spills, absorb with an inert material and place in a suitable container for

disposal. For large spills, dike the area and collect the material for disposal. Ensure

adequate ventilation and wear appropriate PPE during cleanup.[1]

Disposal:
Waste Disposal: Dispose of Mettl3-IN-5 and any contaminated materials as hazardous

chemical waste.

Regulations: Follow all federal, state, and local regulations for hazardous waste disposal. Do

not dispose of down the drain or into the environment.

Experimental Workflow for Handling Mettl3-IN-5
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The following diagram illustrates the recommended workflow for safely handling Mettl3-IN-5
from receipt to disposal.

Preparation

Handling

Experimentation

Disposal

Receive and Log Mettl3-IN-5

Review Safety Information and SDS

Don Appropriate PPE

Work in a Fume Hood

Weigh Solid Compound

Prepare Stock Solution (e.g., in DMSO)

Perform Experiment

Store Stock Solution AppropriatelyDecontaminate Work Area

Dispose of Unused Compound

Dispose of Contaminated Waste
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Click to download full resolution via product page

Workflow for handling Mettl3-IN-5.

METTL3 Signaling Pathways in Cancer
Mettl3-IN-5 targets METTL3, a key enzyme in RNA methylation that is implicated in various

cancer-related signaling pathways. Understanding these pathways is crucial for researchers

working with this inhibitor. METTL3 has been shown to influence cancer progression through

several mechanisms, including the regulation of oncogenes and tumor suppressors.[3][4] Key

pathways affected by METTL3 activity include the PI3K/AKT, Wnt/β-catenin, and MYC signaling

pathways.[3][5][6]

The diagram below illustrates the central role of METTL3 in these oncogenic signaling

pathways.
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METTL3's role in oncogenic signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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